![molecular formula C19H15ClFN3O3 B2743959 methyl 5-chloro-4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-phenyl-1H-pyrazole-3-carboxylate CAS No. 477709-61-8](/img/structure/B2743959.png)
methyl 5-chloro-4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-phenyl-1H-pyrazole-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as melting point, boiling point, and density, are crucial for understanding its behavior under different conditions . Unfortunately, the specific physical and chemical properties for this compound are not available in the retrieved data.Scientific Research Applications
Synthesis and Characterization
Research on pyrazole derivatives, such as the synthesis of new imidazolyl acetic acid derivatives with potential anti-inflammatory and analgesic activities, exemplifies the methodological approach to creating and analyzing compounds within this chemical class. These derivatives were synthesized and evaluated for their biological activities, indicating a broad interest in pyrazole compounds for therapeutic applications (Khalifa & Abdelbaky, 2008).
Biological Activities
The investigation into the structural, spectral, and theoretical properties of pyrazole-4-carboxylic acid derivatives highlights the interest in understanding the fundamental properties of these compounds. Such studies are critical for designing molecules with desired biological or physical properties (Viveka et al., 2016).
Antibacterial Evaluation
Research on azetidinone derivatives of pyrazolones demonstrates the antimicrobial potential of pyrazole-based compounds. The synthesis and characterization of these compounds, followed by screening for antibacterial activity, reveal the utility of pyrazole derivatives in developing new antimicrobials (Chopde et al., 2012).
Antitumor Applications
Studies on comenic acid derivatives containing pyrazole moieties for antitumor applications illustrate the exploration of pyrazole derivatives in cancer therapy. The synergetic effect observed with first-line antitumor drugs indicates the potential of these compounds in enhancing the efficacy of existing therapies (Kletskov et al., 2018).
Mechanism of Action
Target of Action
It’s known that many pyrazole derivatives have a wide range of biological targets due to their versatile structure .
Mode of Action
Pyrazole derivatives often interact with their targets through various mechanisms, including hydrogen bonding and hydrophobic interactions .
Biochemical Pathways
Many pyrazole derivatives are known to interact with various biochemical pathways, leading to a wide range of downstream effects .
Result of Action
Many pyrazole derivatives are known to have a wide range of biological activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can often influence the action of similar compounds .
properties
IUPAC Name |
methyl 5-chloro-4-[(E)-(3-fluorophenyl)methoxyiminomethyl]-1-phenylpyrazole-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClFN3O3/c1-26-19(25)17-16(11-22-27-12-13-6-5-7-14(21)10-13)18(20)24(23-17)15-8-3-2-4-9-15/h2-11H,12H2,1H3/b22-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYSUHTCUBVUORP-SSDVNMTOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NN(C(=C1C=NOCC2=CC(=CC=C2)F)Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=NN(C(=C1/C=N/OCC2=CC(=CC=C2)F)Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClFN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 5-chloro-4-({[(3-fluorobenzyl)oxy]imino}methyl)-1-phenyl-1H-pyrazole-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.